Cas no 2228574-47-6 (2-fluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-fluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228574-47-6
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 6593137
• PubChem ID: 165640977
• Update Time: 2025-05-20

2-fluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol
• 2228574-47-6
• EN300-1774129
• 2-fluoro-1-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C11H10F2N2O/c12-5-10(16)9-6-14-15-11(9)7-1-3-8(13)4-2-7/h1-4,6,10,16H,5H2,(H,14,15)
• InChI Key： YSTIJJAWZNRBIO-UHFFFAOYSA-N
• SMILES： FCC(C1C=NNC=1C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 224.07611927g/mol
• Monoisotopic Mass: 224.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-fluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol

Introduction to Compound CAS No. 2228574-47-6: 2-fluoro-1-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol

The compound with CAS number 2228574-47-6, commonly referred to as 2-fluoro-1-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with fluorophenyl and fluoroethyl groups, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the fluorophenyl group in this compound enhances its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates. Additionally, the fluoroethyl group contributes to the molecule's lipophilicity, further improving its ability to cross cellular membranes and interact with target proteins.

One of the most notable advancements involving this compound is its role in targeting specific enzymes involved in neurodegenerative diseases. Researchers have demonstrated that 2-fluoro-1-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol exhibits potent inhibitory activity against key enzymes implicated in Alzheimer's disease, such as beta-secretase (BACE1). This finding underscores its potential as a lead compound for developing novel therapies in this area.

Furthermore, the compound's structure has been leveraged in the design of selective receptor modulators, which are essential for treating conditions like chronic pain and inflammation. The integration of the pyrazole ring into the molecule provides a scaffold for diverse functional groups, enabling fine-tuning of its biological activity. Recent computational studies have also revealed that this compound exhibits favorable interactions with G-protein coupled receptors (GPCRs), making it a valuable tool in receptor-based drug design.

In terms of synthesis, the preparation of 2-fluoro-1-(3-(4-fluorophenyl)-1H-pyrazol-4-y)ethan--1--ol involves a multi-step process that incorporates advanced coupling reactions and fluorination techniques. These methods ensure high yields and purity, which are essential for subsequent biological evaluations. The synthesis pathway has been optimized to minimize environmental impact, aligning with current green chemistry principles.

The application of this compound extends beyond pharmacology into materials science, where it serves as a precursor for advanced polymers and coatings with tailored optical and electronic properties. Its ability to form stable coordination complexes with metal ions has also made it a subject of interest in catalysis research.

In conclusion, CAS No. 2228574--47--6, or 2-fluoro--1--(3--(4--fluorophenyl)--1H--pyrazol--4--yl)ethan--1--ol, represents a versatile molecule with vast potential across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both therapeutic and materials-related innovations.